Cas no 2870661-13-3 (5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)- )

5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)-, is a structurally unique spirocyclic compound featuring a trifluoroacetyl group at the 5-position. Its rigid spiro framework and functionalized carboxylic acid moiety make it a valuable intermediate in medicinal chemistry and drug discovery. The trifluoroacetyl group enhances electrophilicity, facilitating further derivatization, while the spiro architecture contributes to conformational constraint, potentially improving binding affinity in target interactions. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and CNS-targeting agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.
5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)-  structure
2870661-13-3 structure
Product Name:5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)-
CAS No:2870661-13-3
MF:C10H12F3NO3
MW:251.202393531799
CID:5563169
Update Time:2025-05-19

5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-(2,2,2-Trifluoroacetyl)-5-azaspiro[2.5]octane-7-carboxylic acid (ACI)
    • 5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)-
    • Inchi: 1S/C10H12F3NO3/c11-10(12,13)8(17)14-4-6(7(15)16)3-9(5-14)1-2-9/h6H,1-5H2,(H,15,16)
    • InChI Key: WDUAWMRNJPVCFS-UHFFFAOYSA-N
    • SMILES: O=C(C1CC2(CC2)CN(C(C(F)(F)F)=O)C1)O

5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-39918059-0.05g
5-(2,2,2-trifluoroacetyl)-5-azaspiro[2.5]octane-7-carboxylic acid
2870661-13-3
0.05g
$2097.0 2023-07-07
Enamine
EN300-39918059-0.1g
5-(2,2,2-trifluoroacetyl)-5-azaspiro[2.5]octane-7-carboxylic acid
2870661-13-3
0.1g
$2197.0 2023-07-07
Enamine
EN300-39918059-0.25g
5-(2,2,2-trifluoroacetyl)-5-azaspiro[2.5]octane-7-carboxylic acid
2870661-13-3
0.25g
$2297.0 2023-07-07
Enamine
EN300-39918059-0.5g
5-(2,2,2-trifluoroacetyl)-5-azaspiro[2.5]octane-7-carboxylic acid
2870661-13-3
0.5g
$2396.0 2023-07-07
Enamine
EN300-39918059-1.0g
5-(2,2,2-trifluoroacetyl)-5-azaspiro[2.5]octane-7-carboxylic acid
2870661-13-3
1.0g
$2496.0 2023-07-07
Enamine
EN300-39918059-2.5g
5-(2,2,2-trifluoroacetyl)-5-azaspiro[2.5]octane-7-carboxylic acid
2870661-13-3
2.5g
$4892.0 2023-07-07
Enamine
EN300-39918059-5.0g
5-(2,2,2-trifluoroacetyl)-5-azaspiro[2.5]octane-7-carboxylic acid
2870661-13-3
5.0g
$7238.0 2023-07-07
Enamine
EN300-39918059-10.0g
5-(2,2,2-trifluoroacetyl)-5-azaspiro[2.5]octane-7-carboxylic acid
2870661-13-3
10.0g
$10732.0 2023-07-07

5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)- Related Literature

Additional information on 5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)-

Introduction to 5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)- (CAS No. 2870661-13-3)

The compound 5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)-, identified by its CAS number 2870661-13-3, represents a significant advancement in the field of medicinal chemistry and pharmacology. This molecule, characterized by its spirocyclic structure and the presence of a trifluoroacetyl group, has garnered considerable attention due to its unique chemical properties and potential therapeutic applications.

At the core of this compound's structure lies a spirocyclic framework, which is a key feature that distinguishes it from linear or cyclic analogs. The spirocyclic arrangement contributes to its high molecular rigidity and stability, making it an attractive scaffold for drug design. This structural motif has been extensively studied for its ability to mimic natural products and facilitate the development of novel bioactive entities.

The presence of the trifluoroacetyl group at the 5-position of the spirocyclic core further enhances the compound's pharmacological profile. Trifluoromethyl groups are well-known for their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. In this context, the trifluoroacetyl moiety not only modulates the electronic properties of the molecule but also contributes to its interactions with enzymes and receptors.

Recent studies have highlighted the importance of 5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)- in the development of innovative therapeutic agents. Researchers have demonstrated its potential in several pharmacological pathways, including pain management, neurodegenerative diseases, and anti-inflammatory applications. The compound's unique structural features make it a versatile tool for medicinal chemists seeking to design molecules with enhanced efficacy and reduced side effects.

In particular, the spirocyclic core has been shown to exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability. These attributes are critical for drug development, as they ensure that the compound can reach its target site in sufficient concentrations to exert its therapeutic effects. Additionally, the trifluoroacetyl group has been implicated in enhancing binding interactions with biological targets, thereby increasing the compound's potency.

The synthesis of 5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)- represents a significant achievement in synthetic organic chemistry. The spirocyclic framework presents a formidable challenge due to its rigid structure and multiple stereocenters. However, advances in synthetic methodologies have made it possible to construct this complex molecule with high precision and yield. These synthetic strategies have not only enabled the preparation of this compound but also provided insights into general approaches for constructing other spirocyclic scaffolds.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The combination of a spirocyclic core and a trifluoroacetyl group creates a unique pharmacophore that can be further modified to optimize biological activity. Medicinal chemists have leveraged this scaffold to develop derivatives with improved properties in preclinical studies. These derivatives have shown promise in models of pain relief, where they exhibit analgesic effects comparable to or better than existing therapies.

The role of computational chemistry in understanding the behavior of 5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)- cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into its mechanism of action and have guided efforts to optimize its pharmacological properties.

Furthermore, recent advances in biocatalysis have opened up new avenues for the synthesis and modification of this compound. Enzymatic approaches offer a sustainable and efficient means of producing complex molecules while minimizing waste and energy consumption. These techniques are particularly relevant for pharmaceutical applications where scalability and environmental impact are critical considerations.

The future prospects for 5-Azaspiro[2.5]octane-7-carboxylic acid, 5-(2,2,2-trifluoroacetyl)- are promising as ongoing research continues to uncover new applications for this versatile scaffold. Collaborative efforts between synthetic chemists and biologists are likely to yield novel derivatives with enhanced therapeutic potential. Additionally, interdisciplinary approaches combining organic synthesis with computational modeling will further accelerate the development of next-generation pharmaceuticals based on this motif.

In conclusion,5-Azaspiro[2.5]octane-7-carboxylic acid, featuring a trifluoroacetyl group, stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structural features make it an invaluable tool for drug discovery across multiple therapeutic areas. As research progresses,this compound will undoubtedly continue to inspire new breakthroughs in pharmaceutical innovation.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.